Cas no 477866-56-1 (N-[(E)-2-(3-{[(4-chlorophenyl)methyl]sulfanyl}-6-methyl-1,2,4-triazin-5-yl)ethenyl]-4-methylaniline)

• Product Name: N-[(E)-2-(3-{[(4-chlorophenyl)methyl]sulfanyl}-6-methyl-1,2,4-triazin-5-yl)ethenyl]-4-methylaniline
• CAS No: 477866-56-1
• MF: C₂₀H₁₉ClN₄S
• MW: 382.909661531448
• CID: 5715546
• PubChem ID: 6404719
• Update Time: 2023-10-15

N-[(E)-2-(3-{[(4-chlorophenyl)methyl]sulfanyl}-6-methyl-1,2,4-triazin-5-yl)ethenyl]-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-[(E)-2-[3-[(4-chlorophenyl)methylsulfanyl]-6-methyl-1,2,4-triazin-5-yl]ethenyl]-4-methylaniline
• N-[(E)-2-(3-{[(4-chlorophenyl)methyl]sulfanyl}-6-methyl-1,2,4-triazin-5-yl)ethenyl]-4-methylaniline
• 1L-407S
• HMS575P04
• 477866-56-1
• N-(2-{3-[(4-chlorobenzyl)sulfanyl]-6-methyl-1,2,4-triazin-5-yl}vinyl)-4-methylaniline
• AKOS005082815
• N-(2-(3-[(4-CHLOROBENZYL)SULFANYL]-6-METHYL-1,2,4-TRIAZIN-5-YL)VINYL)-N-(4-METHYLPHENYL)AMINE
• N-(2-(3-[(4-CHLOROBENZYL)SULFANYL]-6-METHYL-1,2,4-TRIAZIN-5-YL)VINYL)-4-METHYLANILINE
• Benzenamine, N-[2-[3-[[(4-chlorophenyl)methyl]thio]-6-methyl-1,2,4-triazin-5-yl]ethenyl]-4-methyl-

• Inchi： 1S/C20H19ClN4S/c1-14-3-9-18(10-4-14)22-12-11-19-15(2)24-25-20(23-19)26-13-16-5-7-17(21)8-6-16/h3-12,22H,13H2,1-2H3/b12-11+
• InChI Key： ZHYQOKQCELVNAW-VAWYXSNFSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NN=C(C)C(/C=C/NC2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 382.1018955g/mol
• Monoisotopic Mass: 382.1018955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 76Ų